Cas no 1081129-58-9 (3-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]pyridine)

• Product Name: 3-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]pyridine
• CAS No: 1081129-58-9
• MF: C₁₅H₉N₃O₂
• MW: 263.250862836838
• CID: 5390769
• Update Time: 2025-06-11

3-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzofuran-2-yl)-5-pyridin-3-yl-1,3,4-oxadiazole
• 3-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]pyridine

• Inchi： 1S/C15H9N3O2/c1-2-6-12-10(4-1)8-13(19-12)15-18-17-14(20-15)11-5-3-7-16-9-11/h1-9H
• InChI Key： PJYLXCUNJMRDAD-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C1=NN=C(C2=CC3=CC=CC=C3O2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]pyridine

Professional Introduction to 3-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]pyridine (CAS No. 1081129-58-9)

3-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]pyridine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1081129-58-9, belongs to a class of molecules that incorporate multiple pharmacophoric units, making it a promising candidate for drug discovery and development. The presence of both benzofuran and pyridine moieties, coupled with an oxadiazole ring, suggests a rich interplay of electronic and steric effects that could modulate its interactions with biological targets.

The structural framework of 3-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]pyridine is characterized by its rigid bicyclic system, which provides stability and precise orientation of functional groups. The benzofuran moiety contributes to the molecule's aromaticity and potential π-stacking interactions, while the pyridine ring offers a hydrogen bond acceptor site and further opportunities for molecular recognition. The oxadiazole ring, a known pharmacophore in medicinal chemistry, introduces a nitrogen-rich environment that can engage in multiple hydrogen bonding interactions, enhancing binding affinity to biological targets.

In recent years, there has been growing interest in the development of small molecules that target inflammatory and immunomodulatory pathways. The oxadiazole scaffold has been extensively studied for its anti-inflammatory properties, particularly in the context of interleukin-1β (IL-1β) inhibition. Studies have shown that oxadiazole derivatives can modulate the activity of caspase-1, a key enzyme involved in IL-1β processing. The incorporation of an oxadiazole ring into 3-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]pyridine may thus contribute to its potential anti-inflammatory activity by interfering with inflammatory signaling cascades.

The benzofuran moiety in this compound also holds promise for biological activity. Benzofuran derivatives have been reported to exhibit a wide range of pharmacological effects, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the benzofuran ring in 3-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]pyridine suggests that it may interact with biological targets in a manner similar to other benzofuran-based compounds. Furthermore, the electron-rich nature of the benzofuran ring could facilitate further functionalization through cross-coupling reactions or other synthetic strategies, opening up avenues for structure-based drug design.

The pyridine ring in 3-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]pyridine is another key pharmacophoric unit that contributes to its potential biological activity. Pyridine derivatives are well-known for their role as bioactive molecules across various therapeutic areas. The pyridine nitrogen can act as a hydrogen bond acceptor or participate in metal coordination interactions, depending on the molecular environment. In this compound, the pyridine ring is linked to the oxadiazole moiety via an amide bond, which could influence the conformation and solubility properties of the molecule.

The synthesis of 3-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]pyridine presents an interesting challenge due to its complex structural features. However, advances in synthetic methodology have made it possible to construct such molecules efficiently. One possible synthetic route involves the condensation of 1-benzofuranamine with an appropriate α-haloketone or aldehyde to form the benzofuran derivative. This intermediate can then be coupled with an appropriate 1H-tetrazole derivative under acidic conditions to yield the oxadiazole ring. Finally, palladium-catalyzed cross-coupling reactions can be employed to introduce the pyridine moiety at the desired position.

The potential applications of 3-[5-(1-benzofuran-2-yli)-1H-pyrazol[4-d][1H]-pyrimidin]-4-one extend beyond inflammation modulation. Given its structural complexity and multiple pharmacophoric units, this compound may exhibit additional biological activities such as antiviral or anticancer effects. Recent studies have highlighted the importance of multitargeted drug design in addressing complex diseases like cancer and inflammation-related disorders. The combination of different pharmacophoric units in 3-[5-(1-benzofuran]-yli)-lH-pyrazol[4-d][lH]-pyrimidin]-4-one makes it an attractive candidate for such multitargeted approaches.

In conclusion, 3-[5-(l-benzo-furan-l"-yil)-l,H-pyrazol[4-d][lH]-pyrimidin]-4-one (CAS No.< strong >1081129- 58- 9) ) is a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of benzofuran, pyridine, and oxadiazole moieties suggests multiple pharmacological interactions, making it a promising candidate for further investigation. With ongoing advancements in synthetic chemistry and drug discovery technologies, this compound holds great promise for addressing various therapeutic challenges. Further studies are warranted to explore its full potential and develop novel therapeutic agents based on this scaffold.